Cas no 3416-05-5 (3’-Deoxythymidine)

• Product name: 3’-Deoxythymidine
• CAS No: 3416-05-5
• MF: C₁₀H₁₄N₂O₄
• MW: 226.2292
• MDL: MFCD00010570
• CID: 44125
• PubChem ID: 24859405

3’-Deoxythymidine Chemical and Physical Properties

Names and Identifiers

• 1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 2',3'-Dideoxythymidine
• 2',3-DIDEOXYTHYMIDINE
• 3'-Deoxythymidine
• 2',3'-Deoxythymidine
• 2',3'-dideoxy-2',3'-didehydro-thymydine
• 2',3'-dihydro-3'-deoxythymidine
• 2'-3'-didehydro-2'-3'-dideoxythymidine
• 5-methyl-2',3'-dideoxyuridine
• D-3'-deoxythymidine
• ddT & GM-CSF
• Dideoxythymidine
• Thymidine,2',3'-dideoxy
• DDT
• D 2T
• Thymidine, 3'-deoxy-
• 1-[(2r,5s)-5-(Hydroxymethyl)tetrahydrofuran-2-Yl]-5-Methylpyrimidine-2,4(1h,3h)-Dione
• desoxythymidin
• NSC617596
• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 3'-deoxy thymidine
• cid_5280
• EOS82
• Thymidine, 2',3'-dideoxy-
• Thymidine, 2
• MFCD00010570
• A852119
• Thymidine, 3'-deoxy- & Colony-stimulating factor 2
• 2',3'-Dideoxythymidine & Granulocyte-macrophage colony-stimulating factor
• DTXSID60187760
• AKOS015912435
• PD150966
• 3416-05-5
• W-200577
• d2T
• Z2044774928
• AC-32184
• 38S
• XKKCQTLDIPIRQD-JGVFFNPUSA-N
• 4-Phthalimidoacetoacetic Acid Ethyl Ester
• 1-((2R,5S)-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• DS-14580
• 3'-Deoxythymidine, 98%
• BDBM50018445
• AKOS015999118
• 1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• CS-W013027
• 1-((2R,5S)-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione;1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 1-(5-Hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• NSC 617596
• CHEMBL444314
• Q27453630
• SCHEMBL23485
• 3’-Deoxythymidine

• MDL： MFCD00010570
• Inchi： 1S/C10H14N2O4/c1-6-4-12(10(15)11-9(6)14)8-3-2-7(5-13)16-8/h4,7-8,13H,2-3,5H2,1H3,(H,11,14,15)/t7-,8+/m0/s1
• InChI Key： XKKCQTLDIPIRQD-JGVFFNPUSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])C([H])([H])C([H])([H])[C@]1([H])N1C(N([H])C(C(C([H])([H])[H])=C1[H])=O)=O

Computed Properties

• Exact Mass: 226.09500
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 78.9
• Tautomer Count: 3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 155-156 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 84.32000
• LogP: -0.48510
• Optical Activity: [α]19/D +20.0°, c = 0.6 in H2O
• Solubility: Not determined
• Specific Rotation: 20 º (c=0.6 in H2O)

3’-Deoxythymidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-23
• Storage Condition：Sealed in dry,2-8°C(BD86458)
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 3’-Deoxythymidine

Comprehensive Overview of 3’-Deoxythymidine (CAS No. 3416-05-5): Properties, Applications, and Research Insights

3’-Deoxythymidine (CAS No. 3416-05-5), also known as 3’-dT, is a nucleoside derivative of thymidine where the hydroxyl group at the 3’ position of the ribose sugar is replaced by a hydrogen atom. This structural modification confers unique biochemical properties, making it a compound of significant interest in antiviral research, nucleoside chemistry, and molecular biology. Its CAS registry number, 3416-05-5, is frequently searched in scientific databases, reflecting its relevance in both academic and industrial settings.

The growing demand for modified nucleosides in drug development has placed 3’-Deoxythymidine under the spotlight. Researchers are particularly intrigued by its potential role in designing antiviral agents, given its structural similarity to natural nucleosides used in DNA synthesis. Recent studies explore its incorporation into oligonucleotides to modulate gene expression or inhibit viral replication pathways. This aligns with current trends in precision medicine and RNA therapeutics, where tailored nucleoside analogs are pivotal.

From a chemical perspective, 3’-Deoxythymidine exhibits stability under physiological conditions, a critical factor for pharmaceutical applications. Its solubility in polar solvents like water and DMSO facilitates its use in in vitro assays and bioconjugation experiments. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, as impurities may affect downstream biological activity. These methodological details are often queried in scientific forums, highlighting the need for standardized protocols.

Beyond therapeutics, 3’-Deoxythymidine serves as a valuable biochemical tool in studying enzyme kinetics, particularly for thymidine kinases and polymerases. Its ability to act as a chain terminator in DNA synthesis makes it useful for next-generation sequencing (NGS) technologies, a rapidly evolving field. This connection to genomics and diagnostics resonates with trending searches around CRISPR and personalized healthcare.

Environmental and safety profiles of 3’-Deoxythymidine are also frequently discussed. While it is not classified as hazardous, proper handling guidelines—such as avoiding inhalation and using personal protective equipment (PPE)—are emphasized in laboratory safety resources. Such precautions align with broader workplace safety trends, especially in biotech and pharmaceutical manufacturing sectors.

In summary, 3’-Deoxythymidine (CAS No. 3416-05-5) bridges fundamental research and applied science, with implications for drug discovery, molecular diagnostics, and biotechnology. Its versatility ensures continued relevance in an era dominated by genomic medicine and targeted therapies. For researchers sourcing this compound, verifying suppliers’ certificates of analysis (CoA) and GMP compliance remains essential to ensure reproducibility in experiments.